Cas no 863669-03-8 (N-(3-chloroquinoxalin-2-yl)-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(3-chloroquinoxalin-2-yl)-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 863669-03-8
• MF: C₁₅H₉ClF₃N₃O₂S
• MW: 387.76407122612
• CID: 3108484
• PubChem ID: 4962901
• Update Time: 2025-04-21

N-(3-chloroquinoxalin-2-yl)-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloroquinoxalin-2-yl)-3-(trifluoromethyl)benzenesulfonamide
• N-(3-chloroquinoxalin-2-yl)-3-(trifluoromethyl)benzene-1-sulfonamide
• AKOS000117787
• CHEMBL1461812
• REGID_for_CID_4962901
• HMS2919E24
• Z99599530
• SMR000592365
• MLS001176737
• EN300-14219
• CS-0351123
• 863669-03-8

• Inchi： 1S/C15H9ClF3N3O2S/c16-13-14(21-12-7-2-1-6-11(12)20-13)22-25(23,24)10-5-3-4-9(8-10)15(17,18)19/h1-8H,(H,21,22)
• InChI Key： SRFOKZHVEPLQES-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)NS(C1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 387.0056099Da
• Monoisotopic Mass: 387.0056099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines